1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane

• CAS No.: 669071-14-1
• Molecular Formula: C4H10ClO5P2+
• Molecular Weight: 235.52 g/mol
• IUPAC Name: chloromethoxy-(dimethoxyphosphorylmethyl)-oxophosphanium
• InChI: InChI=1S/C4H10ClO5P2/c1-8-12(7,9-2)4-11(6)10-3-5/h3-4H2,1-2H3/q+1
• InChI Key: ZKOFRRUWSAMEPW-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(C[P+](=O)OCCl)OC

Description

1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane is a unique organophosphorus compound It is characterized by its complex structure, which includes both chlorine and methoxy functional groups, as well as multiple oxygen atoms

Preparation Methods

The synthesis of 1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane typically involves multiple steps. The synthetic route often starts with the preparation of intermediate compounds, which are then subjected to specific reaction conditions to yield the final product. Common reagents used in the synthesis include chlorinating agents and methoxylating agents. Industrial production methods may involve large-scale reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogenating agents and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation state compounds, while reduction may yield lower oxidation state compounds.

Scientific Research Applications

1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context.

Comparison with Similar Compounds

1-Chloro-5-methoxy-3,5-dioxo-2,6-dioxa-5lambda~5~-phospha-3-phosphoniaheptane can be compared with other similar organophosphorus compounds, such as:

• 3-Chloro-5-methoxy-1-methyl-1H-1,2,4-triazole
• 5-Chloro-1H-1,2,4-triazole-3-carboxylic acid

These compounds share some structural similarities but differ in their functional groups and overall structure